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Compound of Interest

Compound Name: Genz-123346 free base

Cat. No.: B1684369

Disclaimer: This document provides general guidance for the disposal of Genz-123346 free
base in a research laboratory setting. A specific Safety Data Sheet (SDS) containing detailed
disposal instructions for this compound is not readily available in public domains. Therefore,
this guidance is based on best practices for handling research chemicals with unknown
hazards. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department before proceeding with any disposal. All procedures must comply with local,
state, and federal regulations.

Immediate Safety and Handling Principles

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Chemical-resistant gloves (butyl rubber is recommended when handling DMSO solutions).
o Safety glasses or goggles.
e Alab coat.

All handling of Genz-123346 free base and its solutions should be performed in a certified
chemical fume hood to minimize inhalation risk.

Quantitative Data for Disposal Planning
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Specific quantitative data regarding the ecotoxicity and degradation of Genz-123346 free base

is not available. The following table outlines the critical information typically found in an SDS

that informs disposal decisions. In the absence of this data, the compound must be treated as

hazardous waste.

Data Point

Information to
Locate in SDS

Importance in
Disposal

Status for Genz-
123346

Section 2: Hazard(s)

GHS Hazard
Classifications (e.qg.,
Acute Toxicity, Skin
Corrosion/Irritation,

Carcinogenicity).

Determines the
primary hazards and
dictates handling
precautions,
segregation
requirements, and the

level of PPE required.

Data Not Available.

Treat as hazardous.

Section 12: Ecological

Info

Ecotoxicity data (e.g.,
toxicity to aquatic life),
persistence, and
degradability.

Informs whether the
chemical poses a
long-term
environmental risk
and if it can be
neutralized or if it
requires specialized
disposal like

incineration.

Data Not Available.
Do not dispose down

the drain.

Section 13: Disposal

Info

Specific RCRA waste
codes and disposal

instructions.

Provides explicit,
legally compliant
instructions for waste
disposal, including
whether it can be
landfilled, incinerated,
or requires other

treatments.

Data Not Available.
Follow institutional
hazardous waste

procedures.

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b1684369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following protocols are recommended for the disposal of Genz-123346 free base and
materials contaminated with it.

Procedure 1: Disposal of Solid (Neat) Genz-123346 Free
Base

o Waste Identification: Genz-123346 free base, as a research chemical with unknown toxicity,
must be classified as hazardous chemical waste.

e Containerization:

o Place the solid Genz-123346 free base into a dedicated, sealable, and clearly labeled
hazardous waste container.

o The container must be compatible with solid chemical waste. A high-density polyethylene
(HDPE) container is a suitable choice.

e Labeling:
o Affix a hazardous waste label to the container.
o Clearly write the full chemical name: "Genz-123346 free base". Do not use abbreviations.
o Indicate the approximate quantity of the waste.
o List any associated hazards (e.g., "Unknown Toxicity," "Research Chemical”).

o Storage: Store the sealed container in a designated satellite accumulation area for
hazardous waste, away from incompatible materials.[1]

» Pickup: Arrange for waste pickup through your institution's EHS department.

Procedure 2: Disposal of Genz-123346 in DMSO Solution

Since Genz-123346 is often dissolved in Dimethyl Sulfoxide (DMSO), the disposal of this
solution requires specific attention. DMSO is a combustible liquid and can facilitate the
absorption of other chemicals through the skin.[2]
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» Waste Identification: The solution is a hazardous waste mixture containing Genz-123346 and
DMSO.

e Containerization:

o Collect the solution in a sealable, chemical-resistant container designated for organic
solvent waste.[3] Ensure the container is compatible with DMSO.

o Do not mix this waste with other waste streams unless explicitly permitted by your EHS
office.[4]

e Labeling:
o Label the container with a hazardous waste tag.

o List all constituents by their full chemical names and approximate percentages (e.g.,
"Genz-123346 free base (~1%) in Dimethyl Sulfoxide (99%)").

o Storage: Store the tightly sealed container in a flammable storage cabinet within your
designated satellite accumulation area.[1][3]

o Pickup: Arrange for disposal through your institution's EHS department.

Procedure 3: Disposal of Contaminated Labware

This category includes items such as pipette tips, centrifuge tubes, gloves, and empty stock
vials that have come into contact with Genz-123346.

e Solid Waste:

o Place all contaminated solid waste into a designated, clearly labeled hazardous waste bag
or container.[4]

o The label should read "Solid Waste Contaminated with Genz-123346 free base."

o Empty Containers:
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o An empty container that held Genz-123346 should be treated as hazardous waste and
disposed of with the contaminated solid waste. For acutely hazardous materials, triple-
rinsing is often required; in the absence of data, it is prudent to not rinse and to dispose of
the container as hazardous waste.[5][6]

Storage and Disposal: Store the sealed container in the satellite accumulation area and
arrange for pickup via your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Genz-
123346 free base.

Caption: Disposal decision workflow for Genz-123346 free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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